1-(4-fluorophenyl)-2-[3-(trifluoromethyl)benzenesulfonyl]-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(4-fluorophenyl)-2-[3-(trifluoromethyl)phenyl]sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C20H16F4N2O2S/c21-16-8-6-14(7-9-16)19-18-5-2-10-25(18)11-12-26(19)29(27,28)17-4-1-3-15(13-17)20(22,23)24/h1-10,13,19H,11-12H2
• InChI Key: DZBUICABGWVQBA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=C(C=C3)F)S(=O)(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H16F4N2O2S
• Molecular Weight: 424.4 g/mol
• CAS No.: 899738-94-4

Description

This compound features a pyrrolo[1,2-a]pyrazine core substituted with a 4-fluorophenyl group at position 1 and a 3-(trifluoromethyl)benzenesulfonyl moiety at position 2. The trifluoromethyl group contributes to lipophilicity, which may influence pharmacokinetic properties such as membrane permeability .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name / ID	Core Structure	Substituents	Molecular Formula	Key Properties/Activities	References
Target Compound	Pyrrolo[1,2-a]pyrazine	1: 4-Fluorophenyl 2: 3-(Trifluoromethyl)benzenesulfonyl	C22H17F4N2O2S	High lipophilicity (CF3), electron-withdrawing sulfonyl group
V003-3819 (ChemDiv)	Pyrrolo[1,2-a]pyrazine	1: 4-Fluorophenyl 2: 4-Methoxy-3-(trifluoromethyl)benzoyl	C22H18F4N2O2	Benzoyl group increases rigidity; methoxy may enhance solubility
GSM III	Pyrrolo[1,2-a]pyrazine-1,6-dione	7: 4-Methyl-1H-imidazol-1-yl 2: 1-Methyl-5-(trifluoromethyl)-1H-indol-3-yl	C28H23F3N6O2	γ-Secretase modulation; dione ring may improve hydrogen bonding
3-(4-Fluorophenyl)imidazo[1,2-a]pyridine (9)	Imidazo[1,2-a]pyridine	3: 4-Fluorophenyl	C13H9FN2	Simpler structure; lower molecular weight (212.23 g/mol)
3-Benzyl-7-hydroxyhexahydropyrrolo[1,2-a]pyrazine-1,4-dione	Pyrrolo[1,2-a]pyrazine-1,4-dione	3: Benzyl 7: Hydroxy	C14H14N2O3	Antifungal activity; hydroxy group enhances polarity

Physicochemical Properties

Table 2: Spectral and Physical Data

Compound	1H NMR Shifts (Key Peaks)	MS (m/z)	Melting Point (°C)	Solubility Trends
Target Compound	δ 7.8–8.1 (sulfonyl aromatic), δ 4.2–4.5 (CH2)	465.1 [M+H]+*	Not reported	Low aqueous solubility
V003-3819	δ 7.6–7.9 (benzoyl aromatic), δ 3.9 (OCH3)	422.1 [M+H]+	Not reported	Moderate in DMSO
GSM III	δ 7.3–7.5 (indole protons), δ 2.5 (N-CH3)	532.2 [M+H]+	Not reported	Lipophilic
Compound 23 ()	δ 12.56 (s, 1H, OH), δ 2.41 (s, 3H, CH3)	436.1 [M+H]+	246–248	Ethanol-soluble

*Calculated molecular weight: 464.39 g/mol.